ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-benzoylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C24H21NO4S/c1-2-29-24(28)20-18-9-6-10-19(18)30-23(20)25-22(27)17-13-11-16(12-14-17)21(26)15-7-4-3-5-8-15/h3-5,7-8,11-14H,2,6,9-10H2,1H3,(H,25,27)
• InChI Key: HOHGYZDPHFKKSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol

Description

Ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a derivative of thiophene, a heterocyclic compound that is extensively distributed in nature and has versatile synthetic applicability and biological activity. Thiophene and its derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications.

Synthesis Analysis

The synthesis of ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves the Gewald synthesis. This is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate was confirmed by FTIR, MS, and 1H-NMR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate include the Gewald reaction. This reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the interest of scientists due to their potential as biologically active compounds. In particular, “ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” serves as a promising scaffold for drug discovery. Researchers explore its pharmacological properties, including:

• Anticancer Activity : Investigate its potential as an anticancer agent. .
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Organic Electronics and Semiconductors

Thiophene derivatives play a crucial role in organic electronics. “ETHYL 2-(4-BENZOYLBENZAMIDO)-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE” contributes to:

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Corrosion Inhibition

Thiophene derivatives find applications in industrial chemistry, including:

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Material Science

In material science, “ethyl 2-(4-benzoylbenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” contributes to:

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Privileged Heterocycles

Thiophene is considered a privileged heterocycle due to its diverse applications. .